Cas no 946297-61-6 (N-(4-ethoxyphenyl)-6-(3-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine)

• Product Name: N-(4-ethoxyphenyl)-6-(3-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine
• CAS No: 946297-61-6
• MF: C₂₅H₂₈N₆O
• MW: 428.529424667358
• CID: 5787944
• PubChem ID: 17017032
• Update Time: 2023-12-26

N-(4-ethoxyphenyl)-6-(3-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• AKOS002328074
• 946297-61-6
• STK890355
• F2090-0646
• N-(4-ethoxyphenyl)-6-(3-methylpiperidin-1-yl)-1-phenylpyrazolo[3,4-d]pyrimidin-4-amine
• N-(4-ethoxyphenyl)-6-(3-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• AKOS016327478
• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, N-(4-ethoxyphenyl)-6-(3-methyl-1-piperidinyl)-1-phenyl-
• N-(4-ethoxyphenyl)-6-(3-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine

• Inchi： 1S/C25H28N6O/c1-3-32-21-13-11-19(12-14-21)27-23-22-16-26-31(20-9-5-4-6-10-20)24(22)29-25(28-23)30-15-7-8-18(2)17-30/h4-6,9-14,16,18H,3,7-8,15,17H2,1-2H3,(H,27,28,29)
• InChI Key： YUAWNCZXXAEFDJ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)NC1C2C=NN(C3C=CC=CC=3)C=2N=C(N=1)N1CCCC(C)C1

Computed Properties

• Exact Mass: 428.23245954g/mol
• Monoisotopic Mass: 428.23245954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 68.1Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 598.4±60.0 °C(Predicted)
• pka: 5.19±0.30(Predicted)